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thymidylyl-(3/'-5/')-thymidine cyanoethyl phosphotriester thymidylyl-(3/'-5/')-thymidine cyanoethyl phosphotriester
Brand Name: Vulcanchem
CAS No.: 18875-74-6
VCID: VC0102781
InChI: InChI=1S/C23H30N5O12P/c1-11-8-27(22(32)25-20(11)30)17-6-13(29)19(39-17)14(4-3-5-24)37-10-16-15(40-41(34,35)36)7-18(38-16)28-9-12(2)21(31)26-23(28)33/h8-9,13-19,29H,3-4,6-7,10H2,1-2H3,(H,25,30,32)(H,26,31,33)(H2,34,35,36)/t13-,14?,15-,16+,17+,18+,19-/m0/s1
SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)C(CCC#N)OCC3C(CC(O3)N4C=C(C(=O)NC4=O)C)OP(=O)(O)O)O
Molecular Formula: C23H30N5O12P
Molecular Weight: 599.5 g/mol

thymidylyl-(3/'-5/')-thymidine cyanoethyl phosphotriester

CAS No.: 18875-74-6

Main Products

VCID: VC0102781

Molecular Formula: C23H30N5O12P

Molecular Weight: 599.5 g/mol

thymidylyl-(3/'-5/')-thymidine cyanoethyl phosphotriester - 18875-74-6

CAS No. 18875-74-6
Product Name thymidylyl-(3/'-5/')-thymidine cyanoethyl phosphotriester
Molecular Formula C23H30N5O12P
Molecular Weight 599.5 g/mol
IUPAC Name [(2R,3S,5R)-2-[[3-cyano-1-[(2S,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]propoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] dihydrogen phosphate
Standard InChI InChI=1S/C23H30N5O12P/c1-11-8-27(22(32)25-20(11)30)17-6-13(29)19(39-17)14(4-3-5-24)37-10-16-15(40-41(34,35)36)7-18(38-16)28-9-12(2)21(31)26-23(28)33/h8-9,13-19,29H,3-4,6-7,10H2,1-2H3,(H,25,30,32)(H,26,31,33)(H2,34,35,36)/t13-,14?,15-,16+,17+,18+,19-/m0/s1
Standard InChIKey WSXHDZTZPLYYCD-ITJOUXGCSA-N
Isomeric SMILES CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)C(CCC#N)OC[C@@H]3[C@H](C[C@@H](O3)N4C=C(C(=O)NC4=O)C)OP(=O)(O)O)O
SMILES CC1=CN(C(=O)NC1=O)C2CC(C(O2)C(CCC#N)OCC3C(CC(O3)N4C=C(C(=O)NC4=O)C)OP(=O)(O)O)O
Canonical SMILES CC1=CN(C(=O)NC1=O)C2CC(C(O2)C(CCC#N)OCC3C(CC(O3)N4C=C(C(=O)NC4=O)C)OP(=O)(O)O)O
Synonyms thymidylyl-(3'-5')-thymidine cyanoethyl phosphotriester
TTCEP
PubChem Compound 3082139
Last Modified Nov 11 2021
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